Cas no 130723-54-5 (3-Iodobenzyl Cyanide)

• Product Name: 3-Iodobenzyl Cyanide
• CAS No: 130723-54-5
• MF: C₈H₆IN
• MW: 243.044414043427
• MDL: MFCD00040890
• CID: 64079
• PubChem ID: 2759368
• Update Time: 2025-10-23

3-Iodobenzyl Cyanide Chemical and Physical Properties

Names and Identifiers

• 2-(3-Iodophenyl)acetonitrile
• 3-Iodobenzyl cyanide
• 3-Iodophenylacetonitrile
• (3-Iodophenyl)acetonitrile
• m-Iodobenzyl cyanide
• 3-Iodophenylacetonitrile 90%
• 3-Iodobenzyl Cyanide 130723-54-5
• J-005861
• MFCD00040890
• I1002
• A806138
• AKOS015853866
• Benzeneacetonitrile, 3-iodo-
• CK2047
• FT-0615910
• CS-0156899
• 3-Iodophenylacetonitrile, 90%
• 130723-54-5
• LVOKGAHCTHNWIL-UHFFFAOYSA-N
• SCHEMBL481477
• DTXSID30374766
• 3-iodophenyacetonitrile
• SY050230
• EN300-175139
• AS-59391
• 3-Iodobenzyl Cyanide

• MDL： MFCD00040890
• Inchi： 1S/C8H6IN/c9-8-3-1-2-7(6-8)4-5-10/h1-3,6H,4H2
• InChI Key： LVOKGAHCTHNWIL-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)CC#N
• BRN： 7350695

Computed Properties

• Exact Mass: 242.95400
• Monoisotopic Mass: 242.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: White or yellow solid
• Density: [ { "Storage conditions": "storage temperature2-8°C" } ]
• Melting Point: 34-38 °C (lit.)
• Boiling Point: 138°C 12mm
• Flash Point: 138°C/12mm
• Refractive Index: [ { "Storage conditions": "storage temperature2-8°C" } ]
• Water Partition Coefficient: Insoluble in water
• PSA: 23.79000
• LogP: 2.35728
• Sensitiveness: Light Sensitive
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Iodobenzyl Cyanide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 21/22
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-Iodobenzyl Cyanide

Recent Advances in the Application of 3-Iodobenzyl Cyanide (CAS: 130723-54-5) in Chemical Biology and Pharmaceutical Research

3-Iodobenzyl Cyanide (CAS: 130723-54-5) is a versatile chemical intermediate that has garnered significant attention in recent years due to its applications in chemical biology and pharmaceutical research. This compound, characterized by its benzyl cyanide core and iodine substituent, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of targeted therapies and imaging agents. The unique reactivity of the iodine moiety allows for efficient cross-coupling reactions, making it a valuable tool in medicinal chemistry.

One of the most notable advancements in the use of 3-Iodobenzyl Cyanide is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have leveraged the compound's structural features to design potent and selective inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of 3-Iodobenzyl Cyanide into a novel class of tyrosine kinase inhibitors, which exhibited promising activity against resistant cancer cell lines. The study highlighted the compound's ability to enhance binding affinity and pharmacokinetic properties.

In addition to its applications in drug discovery, 3-Iodobenzyl Cyanide has been employed in the development of radiolabeled probes for molecular imaging. The iodine atom in the compound can be replaced with radioactive isotopes such as iodine-125 or iodine-131, enabling its use in positron emission tomography (PET) and single-photon emission computed tomography (SPECT). A recent study in the journal Bioorganic & Medicinal Chemistry Letters reported the synthesis of a radiolabeled derivative of 3-Iodobenzyl Cyanide, which showed high specificity for tumor-associated antigens in preclinical models. This finding opens new avenues for non-invasive diagnostics and theranostics.

Another emerging area of research involves the use of 3-Iodobenzyl Cyanide in click chemistry. The compound's cyanide group can participate in cycloaddition reactions with azides, forming triazole linkages that are stable under physiological conditions. This property has been exploited to create bioconjugates for targeted drug delivery. A 2022 publication in Angewandte Chemie detailed the development of a prodrug system where 3-Iodobenzyl Cyanide was used to link a cytotoxic agent to a tumor-targeting antibody. The system demonstrated controlled release of the drug in response to tumor-specific enzymes, minimizing off-target effects.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 3-Iodobenzyl Cyanide. The compound's sensitivity to light and moisture necessitates specialized storage conditions, and its toxicity requires strict safety protocols. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. For example, a 2023 study in Organic Process Research & Development described a scalable method for the preparation of 3-Iodobenzyl Cyanide using palladium-catalyzed cyanation, which achieved higher efficiency and reduced environmental impact compared to traditional methods.

In conclusion, 3-Iodobenzyl Cyanide (CAS: 130723-54-5) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, molecular imaging, and bioconjugation underscore its importance in the field. Ongoing research aims to address the challenges associated with its use while exploring new therapeutic and diagnostic opportunities. As the field advances, this compound is expected to play an increasingly prominent role in the development of next-generation pharmaceuticals.